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Compound of Interest

Compound Name: Texin 192A

Cat. No.: B15400975 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

polymeric materials is a critical step in the design and manufacturing of medical devices. This

guide provides a comprehensive benchmark of Texin® 192A, a thermoplastic polyurethane

(TPU), against other leading medical-grade polymers, including alternative TPUs, a

thermoplastic elastomer (TPE), and a copolyester. The following sections present a detailed

comparison of their mechanical, thermal, and biological properties, supported by standardized

experimental data and detailed testing protocols.

Quantitative Performance Data
The selection of a medical-grade polymer is often dictated by its specific physical and

mechanical properties. The following tables provide a comparative summary of key

performance indicators for Texin® TPUs and their alternatives.
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Note: Dashes (-) indicate data not readily available in the referenced datasheets.
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D1525
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MPa (66
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- - - - - 94 °C
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n
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1.82 MPa

(264 psi)

- - - - - 83 °C
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Note: Dashes (-) indicate data not readily available in the referenced datasheets.

Biocompatibility and Sterilization
All the compared polymers are designed for medical applications and have undergone rigorous

biocompatibility testing.

Texin®: Many grades of Texin® TPU are biocompatible according to FDA-modified ISO

10993-1 tests.[1]

Pellethane®: This medical-grade TPU has passed ISO 10993-5 cytotoxicity tests and meets

USP Class VI requirements, ensuring its safety for contact with human tissues.[2][3]
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Mediprene®: These TPEs are compounded using medically approved raw materials and

representative grades have passed cytotoxicity tests according to ISO 10993-5 and

biocompatibility tests according to USP Class VI.[4][5] They are also latex-free, reducing the

risk of allergic reactions.[4][6]

Eastman Tritan™ MXF121: This copolyester has successfully passed FDA/ISO 10993

testing for cytotoxicity, skin sensitization, and intracutaneous reactivity.[7][8][9][10][11][12]

In terms of sterilization, these polymers offer various options. Mediprene® TPEs can be

sterilized using gamma radiation, Ethylene Oxide (EtO), and steam.[6] Pellethane® is also

suitable for a range of sterilization methods.

Chemical Resistance
The ability of a polymer to withstand chemical exposure is crucial for medical devices that may

come into contact with bodily fluids, disinfectants, or drugs.

Texin®: Offers good chemical resistance to oils, greases, and solvents.[13]

Pellethane®: Exhibits good chemical resistance properties.[14]

Mediprene®: Generally shows good chemical resistance, with the exception of organic

solvents, and aromatic and vegetable oils.[4]

Eastman Tritan™ MXF121: Possesses good chemical resistance.[7][8][10][11]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

objectivity and comparability. The following are detailed descriptions of the key experimental

protocols.

Mechanical Testing
A general workflow for the mechanical testing of medical-grade polymers is outlined below.
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Caption: General workflow for mechanical property testing of polymers.

Tensile Properties (ASTM D638 / ASTM D412): This test determines the tensile strength and

elongation of the polymer. A dumbbell-shaped specimen is pulled at a constant rate until it

breaks. The force required to break the specimen and the extent to which it stretches are

measured.

Hardness (ASTM D2240): The Shore durometer hardness is measured by pressing a

standardized indenter into the material under a specific force. The depth of indentation is

inversely proportional to the hardness.

Flexural Properties (ASTM D790): This test measures the flexural modulus, which is an

indication of the material's stiffness. A rectangular specimen is supported at both ends and a

load is applied to the center until it bends or breaks.

Biocompatibility Testing
The biocompatibility of medical polymers is assessed through a series of in vitro and in vivo

tests as outlined in the ISO 10993 standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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